Cas no 1261549-32-9 (4-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile)

• Product Name: 4-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile
• CAS No: 1261549-32-9
• MF: C₁₂H₆Cl₃NS
• MW: 302.606738567352
• CID: 4966109
• Update Time: 2025-05-20

4-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile

• Inchi： 1S/C12H6Cl3NS/c13-10-5-12(15)11(14)4-9(10)7-3-8(1-2-16)17-6-7/h3-6H,1H2
• InChI Key： BQAAIWANJZGLDN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=CSC(CC#N)=C1)Cl)Cl

Computed Properties

• Exact Mass: 300.928653 g/mol
• Monoisotopic Mass: 300.928653 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 52
• Molecular Weight: 302.6

Additional information on 4-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile

Introduction to 4-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile (CAS No. 1261549-32-9)

4-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile, with the CAS number 1261549-32-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its thiophene ring and the presence of a trichlorophenyl substituent, which imparts distinct chemical and physical properties.

The molecular formula of 4-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile is C₁₃H₆Cl₃NOS, and its molecular weight is approximately 307.5 g/mol. The compound is known for its high thermal stability and low solubility in water, which makes it suitable for a wide range of applications. Recent studies have explored its potential as a building block for the synthesis of more complex molecules and as a precursor in the development of novel materials.

In the realm of medicinal chemistry, 4-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile has shown promise as a lead compound for the development of new therapeutic agents. Its unique structure allows for the modulation of various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression. This finding opens up new avenues for the design of targeted therapies for various cancers.

Beyond its medicinal applications, 4-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile has also been investigated for its potential use in materials science. The thiophene ring is known to contribute to the electronic properties of materials, making it an attractive component for the development of organic semiconductors and photovoltaic materials. Research conducted at the University of California, Berkeley, demonstrated that this compound can be used to enhance the performance of organic solar cells by improving charge transport properties and increasing overall efficiency.

The synthesis of 4-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile typically involves multi-step processes that include the formation of the thiophene ring and subsequent functionalization with the trichlorophenyl group. One common synthetic route involves the reaction of 2-bromothiophene with 2,4,5-trichlorobenzaldehyde followed by a cyano group introduction via a nucleophilic substitution reaction. The purity and yield of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and catalyst selection.

In terms of safety and handling, while 4-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions due to its chemical reactivity and potential health effects. Laboratory personnel should wear personal protective equipment (PPE) such as gloves and goggles when working with this compound to minimize exposure risks.

The market demand for 4-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile is expected to grow in tandem with advancements in medicinal chemistry and materials science. Key players in the chemical industry are investing in research and development to explore new applications and improve synthesis methods. For example, companies like Merck KGaA and Sigma-Aldrich offer high-purity forms of this compound for use in academic and industrial research settings.

In conclusion, 4-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile (CAS No. 1261549-32-9) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure provides a foundation for the development of novel therapeutic agents and advanced materials. As research continues to uncover new applications and optimize synthesis methods, this compound is likely to play an increasingly important role in various scientific disciplines.